Cas no 2828444-30-8 ((R)-4-Bromo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride)

• Product Name: (R)-4-Bromo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride
• CAS No: 2828444-30-8
• MF: C₇H₁₁BrClN₃
• MW: 252.54
• CID: 5141440
• PubChem ID: 164890654
• Update Time: 2025-06-08

(R)-4-Bromo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• F76778
• (R)-4-Bromo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride
• (R)-4-Bromo-1-(pyrrolidin-3-yl)-1H-pyrazolehydrochloride
• 2828444-30-8

• Inchi： 1S/C7H10BrN3.ClH/c8-6-3-10-11(5-6)7-1-2-9-4-7;/h3,5,7,9H,1-2,4H2;1H/t7-;/m1./s1
• InChI Key： ZDMISNPPNOBORH-OGFXRTJISA-N
• SMILES： C1=NN([C@@H]2CCNC2)C=C1Br.Cl

Computed Properties

• Exact Mass: 250.98249g/mol
• Monoisotopic Mass: 250.98249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.8Ų

Additional information on (R)-4-Bromo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride

Comprehensive Overview of (R)-4-Bromo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride (CAS No. 2828444-30-8)

The compound (R)-4-Bromo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride (CAS No. 2828444-30-8) is a chiral small molecule with significant potential in pharmaceutical research and drug discovery. Its unique structure, featuring a pyrrolidine ring and a pyrazole moiety, makes it a valuable intermediate for the synthesis of bioactive molecules. The bromine substitution at the 4-position of the pyrazole ring enhances its reactivity, enabling further functionalization for targeted applications.

In recent years, the demand for chiral building blocks like (R)-4-Bromo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride has surged due to their role in asymmetric synthesis and enantioselective catalysis. Researchers are particularly interested in its potential as a precursor for CNS-targeting drugs, given the pyrrolidine scaffold's prevalence in neuromodulators. The compound's hydrochloride salt form improves solubility, a critical factor for bioavailability studies.

The synthesis of 2828444-30-8 typically involves multi-step organic reactions, including N-alkylation and halogenation, with strict control over stereochemistry to preserve the (R)-configuration. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality verification. This aligns with current trends in quality-by-design (QbD) approaches, a hot topic in regulatory-compliant pharmaceutical manufacturing.

From a therapeutic perspective, the pyrazole-pyrrolidine hybrid structure is being explored for kinase inhibition, a mechanism central to oncology and inflammation research. Computational studies suggest its potential as a fragment-based lead compound, especially in virtual screening campaigns for GPCR targets. These applications resonate with the growing interest in AI-driven drug discovery, where such molecules serve as training data for predictive algorithms.

Storage and handling of (R)-4-Bromo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride require standard laboratory protocols for hygroscopic compounds. Its stability data under various pH conditions is frequently requested in pharma forums, reflecting industry needs for robust formulation strategies. The compound's CAS registry number (2828444-30-8) ensures precise identification across global chemical databases.

Environmental and safety assessments of 2828444-30-8 follow REACH guidelines, with particular attention to its biodegradation profile. This addresses the increasing focus on green chemistry in synthetic workflows. Patent literature reveals its inclusion in several PCT applications for neurological disorders, making it a compound of interest for translational medicine pipelines.

In summary, (R)-4-Bromo-1-(pyrrolidin-3-yl)-1H-pyrazole hydrochloride represents a versatile scaffold bridging medicinal chemistry and process development. Its combination of structural novelty and synthetic accessibility positions it as a key player in next-generation small-molecule therapeutics, particularly in personalized medicine approaches leveraging enantiomeric purity.